N-(sec-butyl)-3-(2-(2-((4-ethylphenyl)amino)-2-oxoethyl)-1,5-dioxo-1,2-dihydro-[1,2,4]triazolo[4,3-a]quinazolin-4(5H)-yl)propanamide

• IUPAC Name: N-butan-2-yl-3-[2-[2-(4-ethylanilino)-2-oxoethyl]-1,5-dioxo-[1,2,4]triazolo[4,3-a]quinazolin-4-yl]propanamide
• InChI: InChI=1S/C26H30N6O4/c1-4-17(3)27-22(33)14-15-30-24(35)20-8-6-7-9-21(20)32-25(30)29-31(26(32)36)16-23(34)28-19-12-10-18(5-2)11-13-19/h6-13,17H,4-5,14-16H2,1-3H3,(H,27,33)(H,28,34)
• InChI Key: WFZAOGBXYXEOIP-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)CN2C(=O)N3C4=CC=CC=C4C(=O)N(C3=N2)CCC(=O)NC(C)CC
• Molecular Formula: C26H30N6O4
• Molecular Weight: 490.6 g/mol

Description

N-(sec-butyl)-3-(2-(2-((4-ethylphenyl)amino)-2-oxoethyl)-1,5-dioxo-1,2-dihydro-[1,2,4]triazolo[4,3-a]quinazolin-4(5H)-yl)propanamide is a useful research compound. Its molecular formula is C26H30N6O4 and its molecular weight is 490.564. The purity is usually 95%.
BenchChem offers high-quality N-(sec-butyl)-3-(2-(2-((4-ethylphenyl)amino)-2-oxoethyl)-1,5-dioxo-1,2-dihydro-[1,2,4]triazolo[4,3-a]quinazolin-4(5H)-yl)propanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(sec-butyl)-3-(2-(2-((4-ethylphenyl)amino)-2-oxoethyl)-1,5-dioxo-1,2-dihydro-[1,2,4]triazolo[4,3-a]quinazolin-4(5H)-yl)propanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antihistaminic Potential

• H1-Antihistaminic Activity : A study by Alagarsamy et al. (2008) synthesized a series of 4-butyl-1-substituted-4H-[1,2,4]triazolo[4,3-a]quinazolin-5-ones, demonstrating significant in vivo H1-antihistaminic activity in guinea pigs, offering protection from histamine-induced bronchospasm. This indicates potential use in respiratory conditions like asthma or allergic reactions (Alagarsamy, Shankar, & Murugesan, 2008).

Anticancer Properties

• Antioxidant and Anticancer Activity : Tumosienė et al. (2020) investigated novel derivatives of 3-[(4-methoxyphenyl)amino]propanehydrazide, including triazoloquinazoline derivatives, for their antioxidant and anticancer activities. These compounds showed significant cytotoxicity against human glioblastoma and triple-negative breast cancer cell lines, suggesting their potential as therapeutic agents for these cancers (Tumosienė, Kantminienė, Klevinskas, Petrikaitė, Jonuškienė, & Mickevičius, 2020).

Antihypertensive Effects

• Antihypertensive Activity : Alagarsamy and Pathak (2007) synthesized a series of 3-benzyl-2-substituted-3H-[1,2,4]triazolo[5,1-b]quinazolin-9-ones, demonstrating significant antihypertensive activity in spontaneously hypertensive rats. This suggests the potential for these compounds in managing hypertension (Alagarsamy & Pathak, 2007).

Antibacterial and Antifungal Properties

• Antimicrobial Activity : El‐Kazak and Ibrahim (2013) synthesized novel polynuclear pyrido[1',2':2,3][1,2,4]triazolo[1,5-c]quinazolines and thiazolo[3',2':2,3][1,2,4]triazolo[1,5-a]pyridines, which were tested for antimicrobial activity. The results indicated the potential of these compounds as effective antimicrobial agents (El‐Kazak & Ibrahim, 2013).

Photophysical Properties

• Fluorescent Properties : Kopotilova et al. (2023) studied amino-[1,1′]-biphenyl-containing 3-aryl-[1,2,4]triazolo[4,3-c]quinazoline derivatives for their UV/Vis and photoluminescent properties. These compounds displayed fluorescent quantum yields of up to 94% in toluene solutions, indicating potential applications in fluorescence-based assays and imaging techniques (Kopotilova, Moshkina, Nosova, Lipunova, Starnovskaya, Kopchuk, Kim, Gaviko, Slepukhin, & Charushin, 2023).